Cas no 73933-53-6 (1-N-(pyridin-3-ylmethyl)benzene-1,2-diamine)

• Product Name: 1-N-(pyridin-3-ylmethyl)benzene-1,2-diamine
• CAS No: 73933-53-6
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 3029834
• PubChem ID: 22184587
• Update Time: 2025-04-21

1-N-(pyridin-3-ylmethyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1-N-(pyridin-3-ylmethyl)benzene-1,2-diamine
• F1911-3668
• N1-(3-Pyridinylmethyl)-1,2-benzenediamine
• N1-[(pyridin-3-yl)methyl]benzene-1,2-diamine
• GZQLRUIXBWJYBE-UHFFFAOYSA-N
• SCHEMBL3872334
• DTXSID601269675
• MFCD11187341
• AKOS009235473
• 73933-53-6
• DB-403966
• N-(3-pyridinylmethyl)-1,2-benzenediamine

• Inchi： 1S/C12H13N3/c13-11-5-1-2-6-12(11)15-9-10-4-3-7-14-8-10/h1-8,15H,9,13H2
• InChI Key： GZQLRUIXBWJYBE-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1N)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 199.110947427Da
• Monoisotopic Mass: 199.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.9Ų